molecular formula C20H20N4O5 B8484923 1h-Indazole-1-carboxylic acid,6-[(3-methyl-2-nitrobenzoyl)amino]-,1,1-dimethylethyl ester

1h-Indazole-1-carboxylic acid,6-[(3-methyl-2-nitrobenzoyl)amino]-,1,1-dimethylethyl ester

Cat. No.: B8484923
M. Wt: 396.4 g/mol
InChI Key: IMPYLAVLBBADFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indazole-1-carboxylic acid,6-[(3-methyl-2-nitrobenzoyl)amino]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C20H20N4O5 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H20N4O5

Molecular Weight

396.4 g/mol

IUPAC Name

tert-butyl 6-[(3-methyl-2-nitrobenzoyl)amino]indazole-1-carboxylate

InChI

InChI=1S/C20H20N4O5/c1-12-6-5-7-15(17(12)24(27)28)18(25)22-14-9-8-13-11-21-23(16(13)10-14)19(26)29-20(2,3)4/h5-11H,1-4H3,(H,22,25)

InChI Key

IMPYLAVLBBADFH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)NC2=CC3=C(C=C2)C=NN3C(=O)OC(C)(C)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 3-methyl-2-nitrobenzoic acid (1.8 g, 10.1 mmol) and 1-Boc-6-amino-indazole (2.37 g, 10.1 mmol) in DMF (20 mL) was added EDC (3.17 g, 15.2 mmol). After stirring for 16 h, the solvent was removed in vacuo and the residue was partitioned between ethyl acetate and 1 M citric acid. The layers were separated and the organic phase was washed again with 1 M citric acid, once with water, twice with satd aq NaHCO3, and once with brine. The organic phase was then dried over MgSO4, filtered and concentrated in vacuo. The residue was dissolved in a minimal volume of chloroform and chromatographed over silica gel, eluting with a gradient of 40% ethyl acetate/hexanes through 70% ethyl acetate/hexanes. The product containing fractions were combined and concentrated in vacuo to give 2.34 g (58%) of off-white solid.
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
2.37 g
Type
reactant
Reaction Step One
Name
Quantity
3.17 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
58%

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